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Compound of Interest

Compound Name: CGP 20712 dihydrochloride

Cat. No.: B606626 Get Quote

This technical support center provides guidance on the stability and storage of CGP 20712
dihydrochloride solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing CGP 20712 dihydrochloride stock

solutions?

A1: CGP 20712 dihydrochloride is soluble in both water and DMSO. For aqueous solutions, it

is soluble up to 50 mM[1]. For DMSO, a concentration of 28 mg/mL (approximately 49.35 mM)

can be achieved, though this may require ultrasonic and warming[2]. It is crucial to use newly

opened, anhydrous DMSO as the compound is hygroscopic, and the presence of water can

significantly impact solubility[2].

Q2: How should I store the solid compound?

A2: The solid form of CGP 20712 dihydrochloride should be stored at 4°C, sealed, and

protected from moisture and light[2].

Q3: What are the recommended storage conditions for stock solutions?

A3: Prepared stock solutions should be aliquoted to avoid repeated freeze-thaw cycles[2]. For

long-term storage, it is recommended to store solutions at -80°C, where they are stable for up
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to 6 months[2][3]. For short-term storage, -20°C is suitable for up to 1 month[2][3]. All solutions

should be stored in sealed containers, protected from moisture and light[2].

Q4: Can I store stock solutions at room temperature?

A4: While the solid compound may be shipped at room temperature for short periods[2][4], it is

not recommended to store stock solutions at room temperature for any extended period.

Stability under these conditions has not been reported, and degradation may occur.

Q5: Is CGP 20712 dihydrochloride sensitive to light?

A5: Yes, it is recommended to protect both the solid compound and its solutions from light[2].

Data Presentation: Storage and Stability of CGP
20712 Dihydrochloride

Form Solvent
Storage
Temperature

Duration
Key
Consideration
s

Solid N/A 4°C Not specified

Store sealed,

away from

moisture and

light[2].

Stock Solution Water -20°C or -80°C Not specified

Soluble up to 50

mM[1]. Aliquot to

avoid freeze-

thaw cycles.

Stock Solution DMSO -20°C Up to 1 month

Store sealed,

away from

moisture and

light[2][3].

Stock Solution DMSO -80°C Up to 6 months

Store sealed,

away from

moisture and

light[2][3].
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weighing: Accurately weigh the required amount of CGP 20712 dihydrochloride (Molecular

Weight: 567.39 g/mol ) in a sterile microcentrifuge tube. For 1 mL of a 10 mM solution, you

would need 5.67 mg.

Solvent Addition: Add the appropriate volume of anhydrous DMSO (newly opened) to the

tube. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolution: If the compound does not readily dissolve, use an ultrasonic bath and gentle

warming to aid dissolution[2].

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, light-protected tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month)[2][3].

Troubleshooting Guide
Issue: The compound is not dissolving in DMSO.

Question: Have you used a new, anhydrous bottle of DMSO?

Answer: CGP 20712 dihydrochloride is hygroscopic, and the presence of water in the

DMSO can significantly reduce its solubility[2]. Always use a fresh, sealed bottle of

anhydrous DMSO.

Question: Have you tried warming the solution or using sonication?

Answer: Gentle warming and sonication can aid in the dissolution of CGP 20712
dihydrochloride in DMSO[2].

Issue: The solution appears cloudy or has precipitates after thawing.

Question: Did you aliquot the stock solution?
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Answer: Repeated freeze-thaw cycles can lead to product inactivation and precipitation[2].

It is highly recommended to aliquot the stock solution into single-use volumes.

Question: Was the solution stored properly?

Answer: Ensure that the solution was stored in a tightly sealed container to prevent

moisture absorption, which can affect solubility.

Issue: I observe a color change in my stock solution over time.

Question: Was the solution protected from light?

Answer: Exposure to light can cause degradation of the compound, potentially leading to a

color change. Always store solutions in light-protected tubes or wrap the tubes in foil.
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Troubleshooting CGP 20712 Solution Stability

Problem with CGP 20712 Solution

Dissolution Issue?

Precipitation/Cloudiness?

Color Change?

No

Use new, anhydrous DMSO

Yes

No

Aliquot into single-use volumes

Yes

Store in light-protected tubes

Yes

Consider discarding and preparing fresh solution

No

Gently warm and sonicate

Verify proper sealing and storage temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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